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Promising Compounds and Repurposed Drugs for COVID-19

Coronavirus disease 2019 (COVID-19) is defined as illness caused by a novel coronavirus now called severe acute respiratory syndrome coronavirus 2 (SARS-CoV-2; formerly called 2019-nCoV). The Covid-19 pandemic is one of the greatest challenges modern medicine has ever faced. Hospitals, research labs, and pharmaceutical companies all over the world are testing many different therapies to find a potential COVID-19 treatment.

Here we summarize a list of compounds that have been investigated or are being investigated by the medical and scientific community in in vitro experiments and animal model and clinical studies around the world.

Product Name CAS No.
Desmethylalborixin 36505-48-3
CID 66647803 55721-31-8
PG-545 Free 1144617-49-1
Indomethacin sodium hydrate 74252-25-8
Omacetaxine mepesuccinate hydrochloride 457895-79-3
Danoprevir sodium 916826-48-7
Bosutinib hydrate 918639-08-4
Trimipramine Maleate 521-78-8
Sofosbuvir 1190307-88-0
Vps34-IN-1
(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S,3R)-2-[[(2S,3S)-2-[[(2S)-2-[[[(2S)-1-[(2S)-2-[[2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-6-amino-2-[[(2S)-2-amino-1-hydroxy-3-phenylpropylidene]amino]-1-hydroxyhexylidene]amino]-1-hydroxy-3-sulfanylpropylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-1-hydroxy-3-(1H-indol-3-yl)propylidene]amino]-1,5-dihydroxy-5-iminopentylidene]amino]-1-hydroxy-3-(1H-indol-3-yl)propylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-1-hydroxy-4-methylsulfanylbutylidene]amino]-1-hydroxyhexylidene]amino]-1-hydroxyhexylidene]amino]-1-hydroxy-4-methylpentylidene]amino]-1-hydroxyethylidene]amino]propanoyl]pyrrolidin-2-yl]-hydroxymethylidene]amino]-1,3-dihydroxypropylidene]amino]-1-hydroxy-3-methylpentylidene]amino]-1,3-dihydroxybutylidene]amino]-1-hydroxy-3-sulfanylpropylidene]amino]-1-hydroxy-3-methylbutylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-5-carbamimidamido-1-hydroxypentylidene]amino]-1-hydroxypropylidene]amino]-3-phenylpropanoic acid 151186-19-5
tetrasodium;2-[5-acetamido-6-[4-[5-acetamido-6-[2-carboxylato-4,5-dihydroxy-6-[[3-hydroxy-4-(sulfonatoamino)-6,8-dioxabicyclo[3.2.1]octan-2-yl]oxy]oxan-3-yl]oxy-2-(hydroxymethyl)-4-methyloxan-3-yl]oxy-6-carboxylato-2,3-dihydroxycyclohexyl]oxy-4-hydroxy-2-(sulfooxymethyl)oxan-3-yl]oxy-3,4-dihydroxy-3,4-dihydro-2H-pyran-6-carboxylate 679809-58-6
Penciclovir Sodium 97845-62-0
Asenapine hydrochloride 1412458-61-7
Vby-825 1310340-58-9
S1RA 878141-96-9
EIDD-1931 3258-02-4
Indinavir 180683-37-8
URMC-099
Ledipasvir 1256388-51-8
Berzosertib 1232416-25-9
Bemcentinib 1037624-75-1
GSK2606414 1337531-36-8
UNC 0631
Gilteritinib 1254053-43-4
MK-2206 1032350-13-2
Vortioxetine Hydrobromide 960203-27-4
Velpatasvir 1377049-84-7
Torin 2 1223001-51-1
Simeprevir sodium 1241946-89-3
Raltegravir 518048-05-0
Piperaquine tetraphosphate 911061-10-4
Pexidartinib Hydrochloride 2040295-03-0
Pevonedistat Hydrochloride 1160295-21-5
Naquotinib Mesylate 1448237-05-5
Nanchangmycin 65101-87-3
Lusutrombopag 1110766-97-6
Dolutegravir Sodium 1051375-19-9
Gilteritinib Fumarate 1254053-84-3
FRAX486
7-Chloro-4-(((2-((dimethylamino)methyl)ferrocenyl)methyl)amino)quinolone 185055-67-8
Fedratinib Hydrochloride 1374744-69-0
Dacomitinib hydrate 1042385-75-0
AI-10-49 1256094-72-0
GS-443902 1355149-45-9
Remdesivir 1809249-37-3
Eltrombopag
Isoosajin 5745-54-0
Naquotinib 1448232-80-1
Teriflunomide 163451-81-8
Osimertinib Mesylate 1421373-66-1
Cyclosporin A 59865-13-3
Aprotinin 9087-70-1
Telaprevir 402957-28-2
Pevonedistat 905579-51-3
Raltegravir Potassium 871038-72-1
Nigericin 28380-24-7
Tipranavir 174484-41-4
Danoprevir 850876-88-9
Daclatasvir 2HCl 1009119-65-6
Boceprevir 394730-60-0
1-[6-[[(8R,9S,13S,14S,17S)-3-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]amino]hexyl]pyrrolidine-2,5-dione 142878-12-4
Thioguanine 154-42-7
Pyr-41 418805-02-4
NVP-BHG712 940310-85-0
Nilotinib Hydrochloride Monohydrate 923288-90-8
Fedratinib 936091-26-8
Bosutinib 380843-75-4
Brequinar 96187-53-0
Ivacaftor 873054-44-5
Tetrandrine 518-34-3
Valspodar 121584-18-7
Ralimetinib 862505-00-8
(2R)-2-[(2R,5S,6R)-6-[(3E,5E)-6-[(1S,3aR,4S,5R,7aS)-1-ethyl-4-(1H-pyrrole-2-carbonyl)-2,3,3a,4,5,7a-hexahydro-1H-inden-5-yl]hexa-3,5-dien-3-yl]-5-methyloxan-2-yl]propanoic acid 66513-28-8
Niclosamide 50-65-7
YM-201636 371942-69-7
WYE-132 1144068-46-1
Vistusertib 1009298-59-2
PF-04691502 1013101-36-4
MG-132 133407-82-6
AZD-8055 1009298-09-2
PD0166285 185039-89-8
Calpeptin 117591-20-5
Resveratrol 501-36-0
MG-101 110044-82-1
Triparanol 78-41-1
BAY-320 288250-47-5
Zidovudine 30516-87-1
Trimipramine 739-71-9
Toremifene 89778-26-7
Verapamil 52-53-9
Deae-F 27591-69-1
Tideglusib 865854-05-3
CID 86585118 129-46-4
Thioridazine 50-52-2
Vortioxetine 508233-74-7
Terconazole 67915-31-5
Verapamil hydrochloride 152-11-4
Sulfadoxine 2447-57-6
(+-)-Shikonin 517-89-5
Salinomycin 53003-10-4
Thiethylperazine Maleate 1179-69-7
Thiethylperazine 1420-55-9
Calpain Inhibitor VI 190274-53-4
Ribavirin 36791-04-5
Rupintrivir 223537-30-2
Px-12 141400-58-0
Phenazopyridine hydrochloride 136-40-3
Proscillaridin 466-06-8
Promethazine 60-87-7
Peramivir 330600-85-6
Penfluridol 26864-56-2
Penciclovir 39809-25-1
Prochlorperazine 58-38-8
Nonaethylene Glycol Monododecyl Ether 3055-99-0
Pocapavir 146949-21-5
Nitazoxanide 55981-09-4
Nigericin sodium salt 28643-80-3
Pyronaridine 74847-35-1
Oxymatrine 16837-52-8
Oxyclozanide 2277-92-1
Oxprenolol Hydrochloride 6452-73-9
Oxprenolol 6452-71-7
ouabain 630-60-4
Osajin 482-53-1
ONO-5334 868273-90-9
Miglustat 72599-27-0
NSC 95397 93718-83-3
Narlaprevir 865466-24-6
Narasino 55134-13-9
Monensin 17090-79-8
MK-886 118414-82-7
MG-115 133407-86-0
Metoclopramide Hydrochloride 54143-57-6
Metoclopramide 364-62-5
Merimepodib 198821-22-6
Mequitazine 29216-28-2
Menadione 58-27-5
[2,8-bis(trifluoromethyl)quinolin-4-yl]-piperidin-2-ylmethanol;hydrochloride 53230-10-7
Maduramicin 84878-61-5
Lycorine 476-28-8
7-Hydroxy-2-[4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-2,3-dihydrochromen-4-one 551-15-5
Lasalocid 11054-70-9
Lanatoside C 17575-22-3
Hydroxyprogesterone caproate 630-56-8
Ketoconazole 65277-42-1
Fluspirilene 1841-19-6
Omacetaxine mepesuccinate;HHT 26833-87-4
Hexachlorophene 70-30-4
Enoxaparin 9005-49-6
Bohemine 16009-13-5
Halofantrine hydrochloride 36167-63-2
2-epi-Ivermectin B1a 70288-86-7
30-ethyl-34-[(Z)-hex-4-en-2-yl]-4,7,10,12,15,19,25,28-octamethyl-33-(methylamino)-6,9,18,24-tetrakis(2-methylpropyl)-3,21-di(propan-2-yl)-1-oxa-4,7,10,13,16,19,22,25,28,31-decazacyclotetratriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone 59865-16-6
GRL0617 1093070-16-6
Indomethacin 53-86-1
Indinavir Sulfate 157810-81-6
Indinavir 150378-17-9
Indatraline hydrochloride 96850-13-4
IMD-0354 978-62-1
9-[4-Hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-2-imino-3,9-dihydro-2H-purin-6-ol--water (1/1) 209216-23-9
Entecavir 142217-69-4
Emetine 483-18-1
Ebselen 60940-34-3
Ebastine 90729-43-4
Dronedarone 141626-36-0
Dp44mT 152095-12-0
Disulfiram 97-77-8
Diltiazem Malate 144604-00-2
Diltiazem 42399-41-7
Digimed 71-63-6
Cyclosporin H 83602-39-5
Cyclosporin C 59787-61-0
Cyclosporin B 63775-95-1
Isocycloheximide 66-81-9
Clomipramine 303-49-1
Clofazimine 2030-63-9
Cinanserin Hydrochloride 54-84-2
(1S,4R,6S,14S,18R)-14-(cyclopentyloxycarbonylamino)-18-[7-methoxy-2-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]quinolin-4-yl]oxy-2,15-dioxo-3,16-diazatricyclo[14.3.0.04,6]nonadec-7-ene-4-carboxylic acid 300832-84-2
Ciclesonide 126544-47-6
Carmofur 61422-45-5
Cetilistat 282526-98-1
Cepharanthine 481-49-2
Calcimycin 52665-69-7
Brequinar Sodium 96201-88-6
Asenapine (Standard) 65576-45-6
Anacardic Acid 16611-84-0
Amiodarone 1951-25-3
Bexarotene 153559-49-0
Benztropine mesylate 132-17-2
Azithromycin 83905-01-5
Benztropine 86-13-5
Auranofin 34031-32-8
Amprenavir 161814-49-9
Alprostadil 745-65-3
Anidulafungin 166663-25-8
Amodiaquine dihydrochloride 69-44-3
Amiodarone Hydrochloride 19774-82-4
Aurothioglucose 12192-57-3
Aloxistatin 88321-09-9
ALLM 110115-07-6
Alisporivir 254435-95-5
(R,S)-AM1241 444912-48-5
Galidesivir 249503-25-1
Chloroquine 54-05-7
Hydroxychloroquine Sulfate 747-36-4
Dronedarone Hydrochloride 141625-93-6
Lopinavir 192725-17-0
Darunavir Ethanolate 635728-49-3
Berbamine dihydrochloride 6078-17-7
Azithromycin Monohydrate 121470-24-4
Opipramol Hydrochloride 909-39-7
Quinidine hydrochloride 1668-99-1
Quinidine gluconate 7054-25-3
Omeprazole Magnesium 95382-33-5
Umifenovir 131707-25-0
Spermidine 124-20-9
Hydroxychloroquine 118-42-3
Prochlorperazine edisylate 1257-78-9
Tipranavir disodium 191150-83-1
Phenyl isothiocyanate 103-72-0
Ethaverine 486-47-5
MDL-28170 88191-84-8
Quinacrine dihydrochloride dihydrate 6151-30-0
Opipramol 315-72-0
Tetradecylthioacetic acid 2921-20-2
Quinidine hydrochloride monohydrate 6151-40-2
Nelfinavir 159989-64-7
NIM811 143205-42-9
Almitrine 27469-53-0
Favipiravir 259793-96-9
(1S,2S,3R,4R)-3-((S)-1-Acetamido-2-ethylbutyl)-4-guanidino-2-hydroxycyclopentane-1-carboxylic acid hydrate 1041434-82-5
Ritonavir 155213-67-5
Calpain Inhibitor XII
Chloroquine Phosphate 50-63-5
Tenofovir hydrate 206184-49-8
Metoclopramide Hydrochloride 7232-21-5
Saquinavir Mesylate 149845-06-7
Suramin 145-63-1
Saquinavir 127779-20-8

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